BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Physicochemical
Properties and Synthesis of Cupric Glycinate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cupric glycinate

Cat. No.: B3051312

Introduction

Cupric glycinate, known systematically as bis(glycinato)copper(ll), is a metal coordination
complex of significant interest in the fields of biochemistry, nutrition, and pharmaceutical
sciences. It consists of a central copper(ll) ion (Cu2*) chelated by two glycinate ligands.[1][2] As
the simplest amino acid, glycine forms a stable five-membered ring with the copper ion,
enhancing the bioavailability of copper for biological systems.[1][2] This property makes it a
valuable compound for nutritional supplements and a model system for studying metal-amino
acid interactions.[3][4] This guide provides an in-depth overview of its molecular characteristics,
isomeric forms, and detailed protocols for its synthesis and characterization, tailored for
researchers and drug development professionals.

Molecular Formula and Weight

Cupric glycinate can exist in several hydration states, most commonly as an anhydrous form
and a monohydrate.[1][2] A dihydrate form is also recognized.[5][6] The key quantitative
properties of these forms are summarized in the table below.
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Anhydrous Cupric

Cupric Glycinate

Cupric Glycinate

Property ) .
Glycinate Monohydrate Dihydrate
Chemical Formula CaHsCuN204[5][7][8] CaH10CuN20s5[1][3] CaH12CuNz20s
Molecular Weight 211.66 g/mol [2][5][7] 229.68 g/mol [1][3] 247.69 g/mol [6][9]
CAS Number 13479-54-4[1][5] 18253-80-0[1] Not specified
] Blue, needle-like Light blue, powdery
Appearance Blue solid[2]

crystals[5]

crystals[5][7]

Structural Information: Geometric Isomerism

The coordination of two asymmetric glycinate ligands around the square planar Cu(ll) center

gives rise to two geometric isomers: cis and trans.[1][2] In the cis isomer, the two nitrogen

atoms and two oxygen atoms are adjacent to each other. In the trans isomer, they are on

opposite sides. The cis isomer is typically formed under kinetic control at lower temperatures,

while the more thermodynamically stable trans isomer can be obtained by heating the cis form.

[4]010]
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Reactants:
Copper(ll) Acetate
Glycine

Dissolve separately
in hot water
(Mix hot solutions)

Cool to room temp,
then place in ice bath

/ Co

Add cold ethanol
to induce precipitation

Collect crystals via
vacuum filtration

. )

Ve N\ (Wash with cold acetone)

trans-Isomer

Gly
¢ B
. Gly __
\_ ) cis-Cu(gly)2-H20
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Heat in aqueous solution
(Reflux for 1 hr)

:

Filter hot mixture

:

Wash and air-dry

trans-Cu(gly)z-H20

4 Characterization Flow )
Synthesized Product
IR Spectroscopy UV-Vis Spectroscopy X-ray Crystallography
Isomer Identification . _
. Electronic Structure Definitive 3D Structure
(cis vs. trans)
\ /
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Physicochemical Properties
and Synthesis of Cupric Glycinate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3051312#molecular-weight-and-formula-of-cupric-
glycinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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